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Compound of Interest

Compound Name: 10-(Phosphonooxy)-1-decanole

Cat. No.: B15547382

Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 10-(Phosphonooxy)-1-decanole was

publicly available at the time of this writing. The following disposal procedures are based on the

general guidelines for organophosphate esters and related alcohols. It is imperative to consult

with your institution's Environmental Health and Safety (EHS) department for specific protocols

and to comply with all local, state, and federal regulations.

Proper disposal of laboratory waste is a critical aspect of ensuring a safe and environmentally

responsible research environment. For a compound like 10-(Phosphonooxy)-1-decanole,

which combines the chemical characteristics of an organophosphate ester and a long-chain

alcohol, adherence to established protocols for hazardous waste management is paramount.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure you are wearing the appropriate Personal

Protective Equipment (PPE), including:

Safety Goggles: To protect from potential splashes.

Chemical-Resistant Gloves: Nitrile or other suitable gloves should be worn.
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Lab Coat: To protect skin and clothing.

Work in a well-ventilated area, preferably within a fume hood, to minimize inhalation exposure.

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

Clearly label a dedicated waste container as "Hazardous Waste: 10-(Phosphonooxy)-1-
decanole".

Do not mix this waste with other chemical waste streams, especially strong acids, bases,

or oxidizing agents, to prevent unforeseen chemical reactions.[1]

Aqueous waste should be collected separately from organic solvent waste.[2]

Container Management:

Use a container that is in good condition, free from leaks or cracks, and compatible with

the chemical.[1]

Keep the waste container securely closed except when adding waste.[1]

Store the container in a designated, well-ventilated, and secure hazardous waste

accumulation area.

Disposal of Empty Containers:

Empty containers that held 10-(Phosphonooxy)-1-decanole should be triple-rinsed with a

suitable solvent.

The rinsate from this process must be collected and treated as hazardous waste.[1]

After triple-rinsing, the container can typically be disposed of as regular trash, but it is

advisable to deface the label first.[3]

Arranging for Professional Disposal:
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Contact your institution's EHS department or a licensed hazardous waste disposal

company to arrange for pickup and proper disposal.[4]

Provide them with a clear and accurate description of the waste.

Under no circumstances should 10-(Phosphonooxy)-1-decanole or its solutions be poured

down the drain or disposed of in regular trash.[1] Organophosphate esters can be toxic to

aquatic life and may persist in the environment.

Aquatic Toxicity of Related Organophosphate Esters
To provide context on the potential environmental impact of organophosphate esters, the

following table summarizes the aquatic toxicity for several common compounds. This data

highlights the importance of preventing the release of such chemicals into the environment.

Organophosphate
Ester (OPE)

Fish LC50 (mg/L) Algae EC50 (mg/L)
Daphnia EC50
(mg/L)

Triphenyl phosphate

(TPhP)
0.7 0.5 1.0

Tris(2-chloroethyl)

phosphate (TCEP)
90 51 330

Tris(1,3-dichloro-2-

propyl) phosphate

(TDCPP)

5.1 39 4.2

Tri-n-butyl phosphate

(TnBP)
8.8 4.2 3.65

LC50: The concentration of a chemical which kills 50% of a test population. EC50: The

concentration of a chemical which causes a defined effect in 50% of a test population. Data

sourced from a review on organophosphate esters.[5]
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The following diagram illustrates the decision-making process for the proper disposal of 10-
(Phosphonooxy)-1-decanole.
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Caption: Disposal workflow for 10-(Phosphonooxy)-1-decanole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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